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Compound Name: Antitumor agent-176
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For Researchers, Scientists, and Drug Development Professionals

Introduction

Anticancer agent 176, also known as Compoint 10q, is a novel carbohydrate-based aprepitant
analog with demonstrated potent and selective cytotoxic activity against neuroblastoma.[1][2]
This technical guide provides a comprehensive overview of its chemical structure, biological
activity, and mechanism of action, with a focus on the experimental data and protocols for its
synthesis and evaluation.

Chemical Structure and Properties

Compoint 10a is a glucosyl amino derivative and an analog of Aprepitant, a known Neurokinin-
1 Receptor (NK1R) antagonist.[2] Its chemical structure is characterized by a carbohydrate
scaffold, which contributes to its unique pharmacological profile.
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Identifier Value
5-[[(2R,3S)-2-[(1R)-1-[3,5-
bis(trifluoromethyl)phenyl]ethoxy]-3-(4-

IUPAC Name ( yl)phenylethoxy]-3-(

fluorophenyl)-4-morpholinyljmethyl]-1,2-dihydro-
3H-1,2,4-triazol-3-one

Chemical Formula

C30H28F7NO5

SMILES

C--INVALID-LINK--O[C@H]20[C@ @H]3CO--
INVALID-LINK--F)N">C@HC5=CC=CC=C5

Molecular Weight

615.54 g/mol

Biological Activity and Quantitative Data

Compoint 10a exhibits significant in vitro cytotoxicity against human neuroblastoma cell lines.

The following table summarizes the key quantitative data from biological assays.

Cell Line Assay Type Parameter Value Reference
Kelly MTT Assay (72

IC50 6.3 UM [1][3]
(Neuroblastoma)  hrs)
TERT-RPE1 MTT Assay (72

IC50 92.3 uM [3]

(non-tumoral)

hrs)

Experimental Protocols
Synthesis of Compoint 10a

The synthesis of Compoint 10a is based on the methods described for the preparation of

aprepitant and its analogs. A key step involves the stereoselective synthesis of the

carbohydrate-based morpholine core, followed by coupling with the triazolone moiety. For

detailed synthetic procedures, refer to the supplementary information of the primary literature.

Cytotoxicity Evaluation: MTT Assay
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The in vitro cytotoxicity of Compoint 10a was determined using the MTT (3-(4,5-
dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay.[4][5][6]

Protocol:

e Cell Seeding: Human neuroblastoma (Kelly) and non-tumoral (TERT-RPE1) cells were
seeded in 96-well plates at a predetermined optimal density and allowed to adhere
overnight.[5]

o Compound Treatment: Cells were treated with various concentrations of Compoint 10a and
incubated for 72 hours.[3]

o MTT Addition: After the incubation period, MTT solution (final concentration 0.5 mg/mL) was
added to each well, and the plates were incubated for an additional 4 hours at 37°C.[6]

e Formazan Solubilization: The formazan crystals formed by viable cells were dissolved by
adding a solubilization solution (e.g., DMSO).[6]

e Absorbance Measurement: The absorbance was measured at a wavelength of 570 nm using
a microplate reader.

Data Analysis: The IC50 values were calculated from the dose-response curves.

Mechanism of Action and Signaling Pathways

Compoint 10a is an antagonist of the Neurokinin-1 Receptor (NK1R). The binding of the natural
ligand, Substance P (SP), to NK1R activates several downstream signaling pathways involved
in cell proliferation, survival, and migration. By blocking this interaction, Compoint 10a inhibits
these pro-cancerous signals, leading to apoptosis in cancer cells.

NK1R Antagonist Signaling Pathway

The following diagram illustrates the proposed mechanism of action of Compoint 10a as an
NK1R antagonist.
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Caption: Proposed signaling pathway of Compoint 10a as an NK1R antagonist.

Experimental Workflow for Cytotoxicity Testing

The general workflow for evaluating the cytotoxic effects of Compoint 10a is depicted below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science
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Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

717

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15578551?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

